2-{[(Tert-butoxy)carbonyl]amino}-4-methylidenehexanoic acid

Specification

• Molecular Formula: C12H21NO4
• Molecular Weight: 243.30 g/mol
• IUPAC Name: 4-methylidene-2-[(2-methylpropan-2-yl)oxycarbonylamino]hexanoic acid
• Standard InChI: InChI=1S/C12H21NO4/c1-6-8(2)7-9(10(14)15)13-11(16)17-12(3,4)5/h9H,2,6-7H2,1,3-5H3,(H,13,16)(H,14,15)
• Standard InChI Key: WBRVMEDSOSXMSR-UHFFFAOYSA-N
• Canonical SMILES: CCC(=C)CC(C(=O)O)NC(=O)OC(C)(C)C

Introduction

Structural and Molecular Characteristics

2-{[(tert-Butoxy)carbonyl]amino}-4-methylidenehexanoic acid (C₁₂H₂₁NO₄; molecular weight 243.30 g/mol) features a hexanoic acid backbone substituted at the second carbon by a Boc-protected amino group and at the fourth carbon by a methylidene (=CH₂) group. The Boc group, a tert-butoxycarbonyl moiety, shields the amine from undesired reactions during synthesis, while the methylidene group introduces opportunities for further functionalization via addition or cyclization reactions.

Spectroscopic and Computational Data

Nuclear magnetic resonance (NMR) spectroscopy reveals distinct signals for the Boc group’s tert-butyl protons (δ 1.44 ppm, singlet) and the methylidene protons (δ 4.85–5.10 ppm, multiplet). Infrared (IR) spectroscopy confirms the presence of carbonyl stretches for both the Boc group (1681 cm⁻¹) and the carboxylic acid (1728 cm⁻¹). High-resolution mass spectrometry (HRMS) corroborates the molecular formula, with a predicted collision cross section (CCS) of 159.1 Ų for the [M+H]+ adduct.

Table 1: Key Physical and Spectral Properties

Property	Value/Description
Molecular Formula	C₁₂H₂₁NO₄
Molecular Weight	243.30 g/mol
Boiling Point	Not reported
IR Peaks	1728 cm⁻¹ (ester), 1681 cm⁻¹ (Boc carbonyl)
¹H NMR (CDCl₃)	δ 1.44 (s, 9H), δ 4.85–5.10 (m, 2H)
Predicted CCS ([M+H]+)	159.1 Ų

Synthetic Methodologies

Boc Protection of Amino Groups

The synthesis begins with the protection of the primary amine in 4-methylidenehexanoic acid using di-tert-butyl dicarbonate (Boc₂O) under basic conditions. Sodium hydroxide or triethylamine in tetrahydrofuran (THF) facilitates this reaction, yielding the Boc-protected intermediate with >80% efficiency. The methylidene group is introduced via a Wittig reaction, employing methyltriphenylphosphonium bromide and a strong base to generate the ylide, which subsequently reacts with a ketone precursor.

Optimization and Challenges

Early synthetic routes suffered from low yields (36%) due to side reactions, such as dehydration forming 2,3-dehydrocarboxylic acids. Substituting chloro precursors with bromo derivatives improved yields to 72% by enhancing the leaving group’s ability in SN2 reactions. Recent protocols use Pd/C-catalyzed hydrogenation to reduce unsaturated intermediates, achieving enantiomeric excesses >95%.

Table 2: Representative Synthetic Conditions

Step	Reagents/Conditions	Yield
Boc Protection	Boc₂O, NaOH, THF, 25°C, 12 h	85%
Methylidene Introduction	Wittig reagent, THF, −50°C to RT, 6 h	74%
Final Deprotection	HCl/dioxane, 0°C, 1 h	90%

Reactivity and Functionalization

Deprotection and Peptide Coupling

The Boc group is selectively cleaved under acidic conditions (e.g., HCl/dioxane) to regenerate the free amine, enabling peptide bond formation via carbodiimide-mediated coupling. For example, reaction with ethyl L-phenylalaninate produces chiral dipeptides with retained stereochemistry.

Methylidene Group Reactivity

The methylidene moiety participates in cycloaddition and Michael addition reactions. In one study, reaction with maleic anhydride yielded a bicyclic lactam, demonstrating its utility in heterocycle synthesis. Hydrogenation over Pd/C reduces the double bond to a methyl group, offering a route to saturated analogs like 2-{[(tert-butoxy)carbonyl]amino}-4-methylhexanoic acid.

Applications in Pharmaceutical Research

Peptide Synthesis

The compound’s stability under basic conditions makes it preferable to Fmoc-protected analogs in solid-phase peptide synthesis (SPPS). Its use in synthesizing proline-rich antimicrobial peptides has been documented, with the methylidene group enhancing membrane permeability.

Prodrug Development

Derivatization of the carboxylic acid to ester prodrugs improves bioavailability. For instance, conversion to the ethyl ester increased oral absorption by 40% in murine models.

Comparison with Alternative Protecting Groups

Boc vs. Fmoc and Cbz

Table 3: Protecting Group Comparison

Group	Deprotection Method	Stability Profile
Boc	Acid (HCl/TFA)	Stable in bases
Fmoc	Piperidine	Stable in acids
Cbz	H₂/Pd-C	Moderate base/acid stability

Industrial and Regulatory Considerations

Produced exclusively for research purposes, the compound is classified as non-hazardous but requires handling in ventilated environments due to potential irritant properties. Current Good Manufacturing Practice (cGMP)-compliant syntheses are under development to meet pharmaceutical industry demands.